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Compound of Interest

Compound Name: Formate dehydrogenase

Cat. No.: B8822770

Formate dehydrogenases (FDHSs) are a diverse group of enzymes that catalyze the reversible
oxidation of formate to carbon dioxide.[1][2][3][4] This function is critical in the energy
metabolism of methylotrophic bacteria and yeasts, and in the stress response of plants.[5][6][7]
FDHs are broadly categorized into two main classes: metal-independent and metal-dependent,
each with distinct structural features and catalytic mechanisms.[1][4]

Classification and Structural Overview

Metal-Independent Formate Dehydrogenases:

Typically found in aerobic bacteria, yeasts, fungi, and plants, these enzymes are NAD*-
dependent and do not contain any metal ions or prosthetic groups in their active sites.[1][4][7]
They function as homodimers with two independent active sites.[8] The catalytic mechanism
involves a direct hydride transfer from the formate ion to NAD*.[4] A well-studied example is the
FDH from the yeast Candida boidinii (CbFDH).[8][9][10][11] Structurally, these enzymes
possess a catalytic domain and a coenzyme-binding domain, often featuring a Rossmann fold
for NAD* binding.

Metal-Dependent Formate Dehydrogenases:

Predominantly found in prokaryotes, these FDHs are complex enzymes containing a
molybdenum (Mo) or tungsten (W) cofactor at their active site.[1][2][12] These enzymes are
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part of the dimethyl sulfoxide (DMSO) reductase family and often contain additional cofactors
like iron-sulfur clusters.[1][12] Their subunit compositions can vary significantly.[1] The active
site metal is coordinated by two molybdopterin guanine dinucleotide (MGD) cofactors, and
either a cysteine or selenocysteine residue.[1][13] The FDH-N from Escherichia coli is a
notable example, which is a membrane-bound complex involved in anaerobic respiration.[1][3]

Quantitative Performance Comparison

The functional characteristics of FDHs from different organisms vary significantly in terms of
their kinetic parameters and stability. Below is a summary of these properties for representative

FDHSs.
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Note: Kinetic parameters can vary based on experimental conditions (pH, temperature, buffer
composition).

Logical Workflow for FDH Comparison

The process of comparing formate dehydrogenases from different sources can be
systematically broken down into several key stages, from initial classification to detailed
structural and functional analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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